Cas no 103942-93-4 (9-Chlorophenazine-1-carboxylic Acid)

• Product Name: 9-Chlorophenazine-1-carboxylic Acid
• CAS No: 103942-93-4
• MF: C₁₃H₇ClN₂O₂
• MW: 258.659881830215
• CID: 1139368
• PubChem ID: 13792231
• Update Time: 2025-08-03

9-Chlorophenazine-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenazinecarboxylic acid, 9-chloro-
• 9-chlorophenazine-1-carboxylic acid
• 103942-93-4
• CHEMBL4105163
• SCHEMBL7572097
• 9-Chlorophenazine-1-carboxylic Acid

• Inchi： 1S/C13H7ClN2O2/c14-8-4-2-6-10-12(8)16-11-7(13(17)18)3-1-5-9(11)15-10/h1-6H,(H,17,18)
• InChI Key： XWGAGCIOTGYUKM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C1C(C(=O)O)=CC=CC1=N2

Computed Properties

• Exact Mass: 258.01971
• Monoisotopic Mass: 258.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08

9-Chlorophenazine-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 9-Chlorophenazine-1-carboxylic Acid

Recent Advances in the Study of 9-Chlorophenazine-1-carboxylic Acid (CAS: 103942-93-4)

9-Chlorophenazine-1-carboxylic acid (CAS: 103942-93-4) is a chlorinated phenazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. Phenazine derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 9-Chlorophenazine-1-carboxylic acid, which contribute to its biological activity. The presence of a carboxylic acid group at the 1-position and a chlorine atom at the 9-position enhances its reactivity and interaction with biological targets. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound. These synthetic improvements have facilitated more detailed pharmacological evaluations.

In vitro studies have demonstrated that 9-Chlorophenazine-1-carboxylic acid exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential enzymatic pathways. These findings suggest its potential as a lead compound for developing novel antibiotics, particularly in the face of rising antibiotic resistance.

Beyond its antimicrobial properties, 9-Chlorophenazine-1-carboxylic acid has shown promising anticancer activity in preclinical models. Studies have revealed that the compound induces apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT and MAPK cascades. Additionally, its ability to generate reactive oxygen species (ROS) contributes to its cytotoxic effects. These results underscore the compound's potential as a chemotherapeutic agent, warranting further investigation in animal models and clinical trials.

The compound's anti-inflammatory properties have also been explored, with studies indicating its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. This suggests potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, more research is needed to elucidate the precise mechanisms and optimize its therapeutic index.

In conclusion, 9-Chlorophenazine-1-carboxylic acid (CAS: 103942-93-4) represents a versatile scaffold with multiple therapeutic potentials. Its antimicrobial, anticancer, and anti-inflammatory activities make it a promising candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties, reducing potential toxicity, and exploring its efficacy in vivo. The integration of computational modeling and high-throughput screening could further accelerate its development into clinically viable therapeutics.